Cas no 1795031-80-9 (N,N-Diisopropyl-3-(2-methoxy-5-methyl-phenyl)-3-phenylpropylamine-d14)

• Product Name: N,N-Diisopropyl-3-(2-methoxy-5-methyl-phenyl)-3-phenylpropylamine-d14
• CAS No: 1795031-80-9
• CID: 4553741
• Update Time: 2025-05-24

N,N-Diisopropyl-3-(2-methoxy-5-methyl-phenyl)-3-phenylpropylamine-d14 Chemical and Physical Properties

Names and Identifiers

• N,N-Diisopropyl-3-(2-methoxy-5-methyl-phenyl)-3-phenylpropylamine-d14

Additional information on N,N-Diisopropyl-3-(2-methoxy-5-methyl-phenyl)-3-phenylpropylamine-d14

N,N-Diisopropyl-3-(2-methoxy-5-methyl-phenyl)-3-phenylpropylamine-d14: A Comprehensive Overview

N,N-Diisopropyl-3-(2-methoxy-5-methyl-phenyl)-3-phenylpropylamine-d14 is a complex organic compound with the CAS number 1795031-80-9. This compound belongs to the class of amines and is characterized by its unique structure, which includes a diisopropylamine group attached to a propyl chain that is further substituted with a phenyl and a 2-methoxy-5-methylphenyl group. The presence of the deuterium label (d14) indicates that this compound has been isotopically enriched, making it particularly useful in certain analytical and research applications.

The synthesis of N,N-Diisopropyl-3-(2-methoxy-5-methyl-phenyl)-3-phenylpropylamine-d14 involves a multi-step process that typically begins with the preparation of the diisopropylamine derivative. This is followed by the introduction of the substituted phenyl groups through coupling reactions or Friedel-Crafts alkylation, depending on the specific substituents required. The final step involves the deuteration process, which is carefully controlled to ensure the desired level of isotopic enrichment. This compound's structure makes it highly versatile, with potential applications in drug discovery, materials science, and as a precursor for other organic molecules.

Recent studies have highlighted the potential of N,N-Diisopropyl derivatives in various fields. For instance, researchers have explored their use as ligands in transition metal-catalyzed reactions, where their steric bulk and electronic properties can significantly influence reaction outcomes. Additionally, the presence of the methoxy and methyl groups on the phenyl ring introduces electronic effects that can modulate the compound's reactivity and selectivity in various chemical transformations.

In terms of biological applications, N,N-Diisopropyl derivatives have shown promise in pharmacology. Their ability to act as inhibitors or agonists for certain receptors makes them valuable tools in drug discovery programs. For example, recent research has demonstrated that these compounds can modulate G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents. The deuterium labeling further enhances their utility in metabolic studies, allowing researchers to track their fate within biological systems with greater precision.

The chemical stability of N,N-Diisopropyl-3-(2-methoxy-5-methyl-phenyl)-3-phenylpropylamine-d14 is another factor that contributes to its desirability as a research tool. Its resistance to hydrolysis under physiological conditions makes it suitable for long-term studies or sustained-release applications. Furthermore, its solubility properties can be fine-tuned through modifications to its substituents, enabling its use in a wide range of experimental setups.

From an environmental perspective, understanding the degradation pathways of compounds like N,N-Diisopropyl derivatives is crucial for assessing their impact on ecosystems. Recent studies have employed advanced analytical techniques to investigate how these compounds break down under various environmental conditions. These findings are essential for developing strategies to mitigate any potential adverse effects on wildlife or human health.

In conclusion, N,N-Diisopropyl-3-(2-methoxy-5-methyl-phenyl)-3-phenylpropylamine-d14 represents a sophisticated molecule with diverse applications across multiple disciplines. Its unique structure, combined with isotopic enrichment, positions it as an invaluable tool for researchers in chemistry, biology, and pharmacology. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.